Dehydroadynerigenin Glucosyldigitaloside: A Technical Guide to its Natural Sources, Isolation, and Biological Activity
Dehydroadynerigenin Glucosyldigitaloside: A Technical Guide to its Natural Sources, Isolation, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide
Dehydroadynerigenin glucosyldigitaloside is a cardiac glycoside, a class of naturally occurring steroid-like compounds with significant physiological effects. While not as extensively studied as other cardiac glycosides like digoxin (B3395198) or oleandrin, it holds interest for researchers in pharmacology and drug development due to its potential biological activities. This guide provides a comprehensive overview of its natural sources, methods for its isolation and analysis, and its presumed mechanism of action based on the current understanding of cardiac glycosides.
Natural Sources of Dehydroadynerigenin Glucosyldigitaloside
Dehydroadynerigenin glucosyldigitaloside is primarily found in plant species belonging to the Apocynaceae family, most notably in Nerium oleander, commonly known as oleander. This evergreen shrub is a rich source of a diverse array of cardiac glycosides. While the specific concentration of Dehydroadynerigenin glucosyldigitaloside has not been frequently reported, studies have quantified the total cardiac glycoside content in Nerium oleander, providing a basis for estimating its potential yield.
Table 1: Total Cardiac Glycoside Content in Nerium oleander
| Plant Part | Extraction Solvent | Total Cardiac Glycoside Content (mg Securidaside Equivalent/g of dry weight) |
| Leaf | Water | 169.89 ± 0.21 |
| Methanol (B129727) | 259.71 ± 0.23 | |
| Flower | Water | 123.44 ± 0.10 |
| Methanol | 200.25 ± 0.31 |
Data from a study on the phytochemical screening of Nerium oleander L. extracts.
It is important to note that the composition and concentration of cardiac glycosides in Nerium oleander can vary depending on factors such as the geographical location, season, and the specific cultivar of the plant.
Experimental Protocols
The isolation and quantification of Dehydroadynerigenin glucosyldigitaloside from its natural sources involve a multi-step process. The following protocols are based on established methods for the extraction and analysis of cardiac glycosides from Nerium oleander.
Extraction of Cardiac Glycosides from Nerium oleander Leaves
This protocol describes a general method for the extraction of a broad range of cardiac glycosides.
Materials:
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Dried and powdered leaves of Nerium oleander
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Methanol
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Distilled water
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Shaker or sonicator
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Filter paper (Whatman No. 1)
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Rotary evaporator
Procedure:
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Mix 10 g of the powdered leaf material with 100 mL of 80% methanol in a flask.
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Agitate the mixture on a shaker at room temperature for 24 hours or sonicate for 1 hour.
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Filter the extract through Whatman No. 1 filter paper.
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Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C.
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The resulting crude extract can be used for further purification and analysis.
Quantification of Cardiac Glycosides using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
This protocol provides a highly sensitive and specific method for the quantification of cardiac glycosides.
Instrumentation:
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UHPLC system coupled with a triple quadrupole tandem mass spectrometer.
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C18 reversed-phase analytical column (e.g., 150 mm × 4.6 mm, 3 µm particle size).
Mobile Phase:
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Solvent A: 0.1% formic acid in water
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Solvent B: 0.1% formic acid in acetonitrile
Gradient Elution Program:
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A linear gradient from 10% to 90% Solvent B over 20 minutes, followed by a 5-minute hold at 90% Solvent B and a 5-minute re-equilibration at 10% Solvent B.
Mass Spectrometry Conditions:
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Ionization mode: Electrospray Ionization (ESI), positive mode.
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Multiple Reaction Monitoring (MRM) will be used for quantification, with specific precursor-to-product ion transitions for Dehydroadynerigenin glucosyldigitaloside needing to be determined through standard infusion.
Procedure:
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Prepare a standard stock solution of Dehydroadynerigenin glucosyldigitaloside of known concentration.
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Create a series of calibration standards by diluting the stock solution.
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Dissolve the crude extract in the initial mobile phase composition.
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Inject the standards and the sample extract into the HPLC-MS/MS system.
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Quantify the amount of Dehydroadynerigenin glucosyldigitaloside in the sample by comparing its peak area to the calibration curve.
Signaling Pathways and Mechanism of Action
The primary mechanism of action for cardiac glycosides, including presumably Dehydroadynerigenin glucosyldigitaloside, is the inhibition of the sodium-potassium adenosine (B11128) triphosphatase (Na+/K+-ATPase) pump located in the plasma membrane of cells.[1] This inhibition leads to a cascade of downstream effects that are of significant interest in both cardiology and oncology.
Inhibition of Na+/K+-ATPase and Increased Intracellular Calcium
The Na+/K+-ATPase pump is responsible for maintaining the electrochemical gradients of sodium and potassium ions across the cell membrane. By inhibiting this pump, cardiac glycosides cause an increase in the intracellular concentration of sodium ions. This, in turn, affects the function of the sodium-calcium exchanger (NCX), leading to a decrease in calcium efflux and a subsequent increase in the intracellular calcium concentration.[1]
Caption: Inhibition of Na+/K+-ATPase by Dehydroadynerigenin glucosyldigitaloside.
Downstream Signaling in Cancer Cells
The disruption of ion homeostasis caused by cardiac glycosides can trigger various signaling pathways within cancer cells, often leading to apoptosis and inhibition of cell proliferation. One of the key pathways affected is the NF-κB signaling pathway. Oleandrin, another cardiac glycoside from Nerium oleander, has been shown to inhibit the activity of NF-κB.[2] Furthermore, the increase in intracellular calcium can lead to the generation of reactive oxygen species (ROS), which can induce cellular stress and apoptosis.
Caption: Putative signaling cascade initiated by Dehydroadynerigenin glucosyldigitaloside in cancer cells.
Conclusion
Dehydroadynerigenin glucosyldigitaloside represents a potentially valuable natural product for further pharmacological investigation. While its primary natural source, Nerium oleander, is well-established, more research is needed to quantify its concentration in various plant parts and cultivars. The experimental protocols outlined in this guide provide a solid foundation for the isolation and analysis of this compound. The presumed mechanism of action, centered on the inhibition of the Na+/K+-ATPase pump, opens avenues for exploring its therapeutic potential, particularly in the context of cancer and cardiovascular diseases. Further studies are warranted to elucidate the specific signaling pathways modulated by Dehydroadynerigenin glucosyldigitaloside and to fully understand its pharmacological profile.
